Cas no 42138-31-8 (4-(4-chlorophenyl)-1-(p-tolylsulphonyl)piperidine-4-carbonitrile)

• Product Name: 4-(4-chlorophenyl)-1-(p-tolylsulphonyl)piperidine-4-carbonitrile
• CAS No: 42138-31-8
• MF: C₁₉H₁₉ClN₂O₂S
• MW: 374.884362459183
• CID: 927816
• PubChem ID: 3016324
• Update Time: 2025-04-19

4-(4-chlorophenyl)-1-(p-tolylsulphonyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-1-(p-tolylsulphonyl)piperidine-4-carbonitrile
• 4-(4-Chlorophenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarbonitrile
• 4-(4-chlorophenyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carbonitrile
• 42138-31-8
• NS00031105
• 4-(4-chlorophenyl)-1-(p-tolylsulfonyl)piperidine-4-carbonitrile
• FL2HSM2CKV
• AKOS005064486
• EINECS 255-678-2
• 1-(4-toluenesulfonyl)-4-(4-chlorophenyl)-4-piperidinecarbonitrile
• 4-Piperidinecarbonitrile, 4-(4-chlorophenyl)-1-[(4-methylphenyl)sulfonyl]-
• SCHEMBL11602090
• DTXSID40194972

• Inchi： 1S/C19H19ClN2O2S/c1-15-2-8-18(9-3-15)25(23,24)22-12-10-19(14-21,11-13-22)16-4-6-17(20)7-5-16/h2-9H,10-13H2,1H3
• InChI Key： ZEGYIHGGFOWHNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C#N)CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 374.0855767g/mol
• Monoisotopic Mass: 374.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.6Ų